4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine

• IUPAC Name: [4-(4-bromophenyl)sulfanyl-3,5-dimethylpyrazol-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C17H14BrN3OS/c1-11-16(23-15-5-3-14(18)4-6-15)12(2)21(20-11)17(22)13-7-9-19-10-8-13/h3-10H,1-2H3
• InChI Key: RGFHYZQZLNGGTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=NC=C2)C)SC3=CC=C(C=C3)Br
• Molecular Formula: C17H14BrN3OS
• Molecular Weight: 388.3 g/mol

Description

4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine, also known as BPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTP is a member of the pyrazolone family and has been studied for its ability to inhibit specific enzymes and modulate cellular signaling pathways.

Mechanism of Action

4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine exerts its effects through the inhibition of specific enzymes and modulation of cellular signaling pathways. By inhibiting protein kinases and phosphodiesterases, 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine can modulate the activity of transcription factors, which in turn regulate gene expression. 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has also been shown to induce apoptosis in cancer cells by activating the intrinsic pathway.
Biochemical and Physiological Effects:
4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has been shown to have several biochemical and physiological effects. Studies have shown that 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine can inhibit cell proliferation and induce apoptosis in cancer cells. 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has also been shown to reduce inflammation by inhibiting the activity of specific enzymes involved in the inflammatory response. Moreover, 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has been shown to have neuroprotective effects by modulating cellular signaling pathways involved in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has several advantages for lab experiments, including its ability to inhibit specific enzymes and modulate cellular signaling pathways. However, 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has limitations, including its low solubility in water and potential toxicity, which may limit its use in certain experiments.

Future Directions

Future research on 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies should also investigate the mechanisms of action of 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine and its potential interactions with other compounds. Moreover, future research should focus on improving the synthesis and formulation of 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine to enhance its efficacy and safety for clinical use.

Synthesis Methods

The synthesis of 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine involves several steps, including the reaction of 4-bromobenzenethiol with 3,5-dimethyl-1H-pyrazole-1-carboxylic acid, followed by the reaction with pyridine-2-carbonyl chloride. The final product is obtained through purification and crystallization.

Scientific Research Applications

4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine can inhibit the activity of specific enzymes, such as protein kinases and phosphodiesterases, which are involved in regulating cellular signaling pathways. 4-({4-[(4-bromophenyl)thio]-3,5-dimethyl-1H-pyrazol-1-yl}carbonyl)pyridine has also been shown to modulate the activity of transcription factors, such as NF-κB and STAT3, which are involved in regulating gene expression.